Cas no 2137586-96-8 (3-Pentanone, 1-amino-2-cyclobutyl-)

• Product Name: 3-Pentanone, 1-amino-2-cyclobutyl-
• CAS No: 2137586-96-8
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5294551
• Update Time: 2025-07-22

3-Pentanone, 1-amino-2-cyclobutyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 1-amino-2-cyclobutyl-

• Inchi： 1S/C9H17NO/c1-2-9(11)8(6-10)7-4-3-5-7/h7-8H,2-6,10H2,1H3
• InChI Key： NJMGGATWSZJYII-UHFFFAOYSA-N
• SMILES： C(N)C(C1CCC1)C(=O)CC

Additional information on 3-Pentanone, 1-amino-2-cyclobutyl-

Recent Advances in the Study of 3-Pentanone, 1-amino-2-cyclobutyl- (CAS: 2137586-96-8)

The compound 3-Pentanone, 1-amino-2-cyclobutyl- (CAS: 2137586-96-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic pathways for 3-Pentanone, 1-amino-2-cyclobutyl-, with particular emphasis on optimizing yield and purity. Researchers have employed advanced techniques such as asymmetric catalysis and green chemistry approaches to enhance the efficiency of its production. These advancements are critical for scaling up synthesis to meet the demands of preclinical and clinical studies.

In terms of biological activity, preliminary investigations suggest that 3-Pentanone, 1-amino-2-cyclobutyl- exhibits promising interactions with specific protein targets involved in inflammatory pathways. In vitro assays have demonstrated its ability to modulate key enzymes, such as cyclooxygenase-2 (COX-2), which is implicated in various inflammatory diseases. These findings position the compound as a potential candidate for the development of novel anti-inflammatory agents.

Further pharmacological evaluations have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Early results indicate favorable bioavailability and metabolic stability, which are essential for its progression into animal models and, eventually, human trials. However, challenges such as potential off-target effects and toxicity profiles remain to be addressed in subsequent studies.

The therapeutic potential of 3-Pentanone, 1-amino-2-cyclobutyl- extends beyond inflammation. Recent research has investigated its role in neurodegenerative diseases, where it has shown neuroprotective effects in cellular models of Alzheimer's disease. These findings open new avenues for exploring its application in central nervous system (CNS) disorders, although blood-brain barrier penetration remains a critical factor to optimize.

In conclusion, 3-Pentanone, 1-amino-2-cyclobutyl- (CAS: 2137586-96-8) represents a promising scaffold for drug discovery, with demonstrated biological activity and therapeutic potential. Continued research efforts are needed to fully elucidate its mechanisms of action, optimize its pharmacological properties, and evaluate its safety and efficacy in vivo. The integration of computational modeling and high-throughput screening may further accelerate its development as a lead compound in pharmaceutical research.